3-[5-(2-fluorophenyl)-2H-tetrazol-2-yl]propanenitrile

• IUPAC Name: 3-[5-(2-fluorophenyl)tetrazol-2-yl]propanenitrile
• InChI: InChI=1S/C10H8FN5/c11-9-5-2-1-4-8(9)10-13-15-16(14-10)7-3-6-12/h1-2,4-5H,3,7H2
• InChI Key: SNVDBFURCIFKET-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NN(N=N2)CCC#N)F
• Molecular Formula: C10H8FN5
• Molecular Weight: 217.20 g/mol

Description

3-[5-(2-fluorophenyl)-2H-tetrazol-2-yl]propanenitrile, also known as FTTP, is a tetrazole-based compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-[5-(2-fluorophenyl)-2H-tetrazol-2-yl]propanenitrile is not fully understood, but it is believed to involve the modulation of various biological pathways. In cancer cells, 3-[5-(2-fluorophenyl)-2H-tetrazol-2-yl]propanenitrile has been shown to induce apoptosis and inhibit cell proliferation by targeting the AKT/mTOR signaling pathway. In inflammation, 3-[5-(2-fluorophenyl)-2H-tetrazol-2-yl]propanenitrile has been reported to reduce the production of pro-inflammatory cytokines by inhibiting the NF-κB signaling pathway. In neurological disorders, 3-[5-(2-fluorophenyl)-2H-tetrazol-2-yl]propanenitrile has been shown to improve cognitive function by increasing the expression of brain-derived neurotrophic factor (BDNF).
Biochemical and Physiological Effects
3-[5-(2-fluorophenyl)-2H-tetrazol-2-yl]propanenitrile has been reported to have various biochemical and physiological effects, including antioxidant, anti-inflammatory, and neuroprotective properties. In vitro and in vivo studies have shown that 3-[5-(2-fluorophenyl)-2H-tetrazol-2-yl]propanenitrile can reduce oxidative stress, inhibit inflammation, and protect against neuronal damage.

Advantages and Limitations for Lab Experiments

3-[5-(2-fluorophenyl)-2H-tetrazol-2-yl]propanenitrile has several advantages for lab experiments, including its high purity, stability, and solubility in water. However, its limited availability and high cost may pose a challenge for some researchers.

Future Directions

For the study of 3-[5-(2-fluorophenyl)-2H-tetrazol-2-yl]propanenitrile include the development of 3-[5-(2-fluorophenyl)-2H-tetrazol-2-yl]propanenitrile-based materials with unique properties and the investigation of its potential as a therapeutic agent for various diseases.

Synthesis Methods

The synthesis of 3-[5-(2-fluorophenyl)-2H-tetrazol-2-yl]propanenitrile involves the reaction of 2-fluorobenzonitrile with sodium azide and propargyl bromide. The resulting intermediate is then treated with acetic acid to yield 3-[5-(2-fluorophenyl)-2H-tetrazol-2-yl]propanenitrile. This method has been reported to have a high yield and purity, making it suitable for large-scale production.

Scientific Research Applications

3-[5-(2-fluorophenyl)-2H-tetrazol-2-yl]propanenitrile has been studied extensively for its potential applications in various fields, including medicinal chemistry, materials science, and catalysis. In medicinal chemistry, 3-[5-(2-fluorophenyl)-2H-tetrazol-2-yl]propanenitrile has shown promising results as a potential drug candidate for the treatment of various diseases, including cancer, inflammation, and neurological disorders. In materials science, 3-[5-(2-fluorophenyl)-2H-tetrazol-2-yl]propanenitrile has been used as a building block for the synthesis of novel materials with unique properties. In catalysis, 3-[5-(2-fluorophenyl)-2H-tetrazol-2-yl]propanenitrile has been employed as a ligand for the synthesis of metal complexes with enhanced catalytic activity.